Cas no 119326-43-1 (methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate)

• Product Name: methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate
• CAS No: 119326-43-1
• MF: C₁₀H₁₂INO₃
• MW: 321.111655235291
• MDL: MFCD11978112
• CID: 5606104
• PubChem ID: 92446806
• Update Time: 2025-06-15

methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 119326-43-1
• methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate
• EN300-9549767
• D-Tyrosine, 3-iodo-, methyl ester

• MDL： MFCD11978112
• Inchi： 1S/C10H12INO3/c1-15-10(14)8(12)5-6-2-3-9(13)7(11)4-6/h2-4,8,13H,5,12H2,1H3/t8-/m1/s1
• InChI Key： MBOJFMMTOKMYMT-MRVPVSSYSA-N
• SMILES： IC1=C(C=CC(=C1)C[C@H](C(=O)OC)N)O

Computed Properties

• Exact Mass: 320.98619g/mol
• Monoisotopic Mass: 320.98619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.751±0.06 g/cm3(Predicted)
• Boiling Point: 347.6±42.0 °C(Predicted)
• pka: 8.39±0.20(Predicted)

Additional information on methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate

Methyl (2R)-2-Amino-3-(4-Hydroxy-3-Iodophenyl)propanoate: An Overview of Its Structure, Properties, and Applications

Methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate (CAS No. 119326-43-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chiral amino acid ester, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and recent applications of this compound.

Chemical Structure and Properties

Methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate is a derivative of the amino acid phenylalanine, with the addition of a methyl ester group and an iodine atom at the para position of the phenyl ring. The chiral center at the α-carbon imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The presence of the hydroxyl group on the phenyl ring further enhances its reactivity and solubility in polar solvents.

The molecular formula of methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate is C₁₁H₁₄INO₃, with a molecular weight of 307.14 g/mol. It exists as a white crystalline solid at room temperature and has a melting point of approximately 165-167°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of (R)-phenylalanine with an appropriate iodinating agent followed by esterification with methanol. Another approach involves the use of chiral auxiliaries or catalysts to ensure enantioselective synthesis.

A recent study published in the Journal of Organic Chemistry reported a highly efficient and enantioselective synthesis of methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate using a chiral phosphoric acid catalyst. This method not only provided excellent yields but also demonstrated high enantiomeric purity, making it suitable for large-scale production.

Biological Activities and Applications

Methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate has been extensively studied for its potential therapeutic applications due to its unique structural features and biological activities. One of the key areas of interest is its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-cancer properties.

A study published in Cancer Research demonstrated that derivatives of methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate exhibit potent anti-proliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anti-cancer properties, methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate has also shown promise in neurodegenerative diseases. Research conducted at the University of California revealed that this compound can modulate neurotransmitter levels and protect neurons from oxidative stress, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Current Research Trends and Future Prospects

The ongoing research on methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate is focused on optimizing its pharmacological properties and exploring new applications. One area of active investigation is the development of prodrugs that can enhance the bioavailability and therapeutic efficacy of this compound.

A recent study published in Chemical Communications reported the synthesis of prodrugs derived from methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate. These prodrugs were designed to improve solubility and stability, thereby enhancing their therapeutic potential. Preliminary results showed promising outcomes in both in vitro and in vivo models.

In conclusion, methyl (2R)-2-amino-3-(4-hydroxy-3-iodophenyl)propanoate (CAS No. 119326-43-1) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and applications, paving the way for innovative treatments in various medical fields.